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Compound of Interest

Compound Name: 1-Boc-4-(Phenylamino)piperidine

Cat. No.: B118379

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Boc-4-(phenylamino)piperidine, also known as tert-butyl 4-(phenylamino)piperidine-1-
carboxylate, is a chemical intermediate with significant applications in synthetic organic
chemistry.[1] Notably, it serves as a precursor in the synthesis of fentanyl and its analogues.[1]
[2] A thorough understanding of its physicochemical properties, such as melting and boiling
points, is crucial for its handling, characterization, and utilization in further synthetic
applications. This document provides a comprehensive overview of these properties, along with
standardized experimental protocols for their determination.

Physicochemical Data

The following table summarizes the key physical and chemical properties of 1-Boc-4-
(phenylamino)piperidine.
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Property

Value

Melting Point

136-137 °C[3][4][5]

134-138 °C[6]

Boiling Point

400.6 £ 38.0 °C (Predicted)[3]

400.6 °C at 760 mmHg[4][7][8]

Density 1.107 + 0.06 g/cm3 (Predicted)[3]
Flash Point 196.1 °C[4]

DMF: 15mg/mL; DMSO: 25mg/mL; Ethanol:
Solubility 25mg/mL; Ethanol:PBS (pH 7.2) (1:1):

0.5mg/mL[3]

Molecular Formula

C16H24N202[2][3]

Molecular Weight

276.37 g/mol [2][3]

CAS Number

125541-22-2[2][3][6]

Experimental Protocols

Detailed below are standardized methodologies for the determination of melting and boiling

points for a solid compound such as 1-Boc-4-(phenylamino)piperidine.

Melting Point Determination (Capillary Method)

Objective: To determine the temperature range over which the solid compound melts.

Apparatus:

Spatula

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

Mortar and pestle (if sample needs to be pulverized)
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Thermometer (calibrated)

Procedure:

Sample Preparation: Ensure the 1-Boc-4-(phenylamino)piperidine sample is dry and finely
powdered. If necessary, gently grind the crystals in a mortar and pestle.

Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample to
pack a small amount of the compound into the tube. The sample should be tightly packed to
a height of 2-3 mm.

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point
apparatus. Ensure the thermometer is correctly positioned to accurately measure the
temperature of the heating block.

Heating: Begin heating the apparatus. For an unknown compound, a rapid heating rate can
be used to get an approximate melting point. For a known compound like this, a slower
heating rate (1-2 °C per minute) should be used when approaching the expected melting

point to ensure accuracy.

Observation: Observe the sample through the magnifying lens. Record the temperature at
which the first liquid droplet appears (the lower end of the melting range) and the
temperature at which the entire sample becomes a clear liquid (the upper end of the melting

range).

Reporting: The melting point is reported as a range from the temperature of initial melting to
the temperature of complete melting.

Boiling Point Determination (Micro Method)

Objective: To determine the boiling point of a liquid at atmospheric pressure. As 1-Boc-4-

(phenylamino)piperidine is a solid at room temperature, this protocol would apply to the

molten compound. Given its high predicted boiling point, distillation under reduced pressure

would be the preferred method for purification to avoid decomposition.

Apparatus:
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Small test tube

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating bath (e.qg., oil bath)

Rubber band or wire to attach the test tube and thermometer

Procedure:

Sample Preparation: Place a small amount of the molten 1-Boc-4-(phenylamino)piperidine
into the small test tube.

o Capillary Inversion: Place the capillary tube into the test tube with the open end down.

o Apparatus Setup: Attach the test tube to the thermometer using a rubber band or wire,
ensuring the bottom of the test tube is level with the thermometer bulb.

e Heating: Immerse the assembly in a heating bath. Heat the bath gradually.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. Continue heating until the bubbling is continuous.

e Cooling and Measurement: Turn off the heat and allow the bath to cool slowly. The boiling
point is the temperature at which the bubbling stops and the liquid just begins to enter the
capillary tube.

Visualizations

The following diagrams illustrate the synthetic context and experimental workflow relevant to 1-
Boc-4-(phenylamino)piperidine.
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Caption: Synthetic relationship of 1-Boc-4-(phenylamino)piperidine to Fentanyl.
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Prepare Dry, Powdered Sample

i

Load Sample into Capillary Tube (2-3 mm)

i

Place in Melting Point Apparatus

i

Heat Apparatus (1-2 °C/min near MP)

i

Observe Sample
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Record T2 at Complete Liquefaction

Report Melting Point as T1-T2 Range
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Caption: Workflow for Melting Point Determination by the Capillary Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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